N-(2-ethoxyphenyl)-3-(2-phenoxyacetamido)-1-benzofuran-2-carboxamide

• IUPAC Name: N-(2-ethoxyphenyl)-3-[(2-phenoxyacetyl)amino]-1-benzofuran-2-carboxamide
• InChI: InChI=1S/C25H22N2O5/c1-2-30-21-15-9-7-13-19(21)26-25(29)24-23(18-12-6-8-14-20(18)32-24)27-22(28)16-31-17-10-4-3-5-11-17/h3-15H,2,16H2,1H3,(H,26,29)(H,27,28)
• InChI Key: LAUWUYINSLXYHY-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC=C1NC(=O)C2=C(C3=CC=CC=C3O2)NC(=O)COC4=CC=CC=C4
• Molecular Formula: C25H22N2O5
• Molecular Weight: 430.5 g/mol

Description

N-(2-ethoxyphenyl)-3-(2-phenoxyacetamido)-1-benzofuran-2-carboxamide (also known as NEPAC) is a synthetic compound with a wide range of applications in scientific research. NEPAC has a unique structure that makes it a useful tool for studying various biochemical and physiological processes, and has been used in a variety of studies in the past.

Scientific Research Applications

NEPAC has been used in a variety of scientific research applications. It has been used to study the effects of various drugs on the central nervous system, as well as to study the effects of various hormones on the body. Additionally, it has been used to study the effects of various compounds on the cardiovascular system and to study the effects of various compounds on the immune system. NEPAC has also been used in studies of cancer and other diseases.

Mechanism of Action

The exact mechanism of action of NEPAC is not yet fully understood. However, it is believed that NEPAC binds to certain receptors in the body, which leads to the activation of certain biochemical pathways. These pathways can then lead to the release of various hormones or other chemical messengers, which can then cause various physiological and biochemical effects.
Biochemical and Physiological Effects
NEPAC has been shown to have various biochemical and physiological effects on the body. It has been shown to have an anti-inflammatory effect, as well as an anti-cancer effect. It has also been shown to have a neuroprotective effect and an anti-diabetic effect. Additionally, it has been shown to have an anti-anxiety effect and an anti-depressant effect.

Advantages and Limitations for Lab Experiments

NEPAC has several advantages and limitations when used in laboratory experiments. One advantage is that it is relatively easy to synthesize and is relatively inexpensive. Additionally, it has a wide range of applications in scientific research. A limitation is that it is not yet fully understood, so it can be difficult to predict the exact effects it will have on the body.

Future Directions

There are a number of potential future directions for research on NEPAC. These include further research into its mechanism of action, as well as research into its effects on various diseases and disorders. Additionally, further research into its potential therapeutic applications could be beneficial. Finally, research into its potential for use in drug development could also be beneficial.

Synthesis Methods

NEPAC was first synthesized from an aryloxyacetamide intermediate by a two-step process. The first step involves the reaction of the intermediate with ethyl 2-ethoxybenzoate to form NEPAC. The second step involves the reaction of NEPAC with 2-chloro-1-phenyl-1-ethanone, which results in the formation of the desired product. The synthesis of NEPAC is relatively straightforward and can be completed in a relatively short amount of time.